Cas no 816444-95-8 (3-Amino-4-cyclobutyl-2-oxobutanamide)

3-Amino-4-cyclobutyl-2-oxobutanamide structure
816444-95-8 structure
Product Name:3-Amino-4-cyclobutyl-2-oxobutanamide
CAS No:816444-95-8
MF:C8H14N2O2
MW:170.208961963654
CID:2129780
PubChem ID:11367243
Update Time:2025-04-21

3-Amino-4-cyclobutyl-2-oxobutanamide Chemical and Physical Properties

Names and Identifiers

    • 3-Amino-4-cyclobutyl-2-oxobutanamide
    • 816444-95-8
    • DA-18264
    • SCHEMBL1627941
    • starbld0044818
    • Inchi: 1S/C8H14N2O2/c9-6(7(11)8(10)12)4-5-2-1-3-5/h5-6H,1-4,9H2,(H2,10,12)
    • InChI Key: MCFRTSHBKQNPED-UHFFFAOYSA-N
    • SMILES: O=C(C(N)=O)C(CC1CCC1)N

Computed Properties

  • Exact Mass: 170.105527694g/mol
  • Monoisotopic Mass: 170.105527694g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 199
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 86.2Ų

3-Amino-4-cyclobutyl-2-oxobutanamide Related Literature

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